Cas no 1805474-44-5 (2,4-Bis(trifluoromethyl)-3-methoxybenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methoxybenzamide
• CAS No: 1805474-44-5
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4960375
• Update Time: 2025-05-22

2,4-Bis(trifluoromethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methoxybenzamide

• Inchi： 1S/C10H7F6NO2/c1-19-7-5(9(11,12)13)3-2-4(8(17)18)6(7)10(14,15)16/h2-3H,1H3,(H2,17,18)
• InChI Key： MOFNPYPQRURNDR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=C(C(F)(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Additional information on 2,4-Bis(trifluoromethyl)-3-methoxybenzamide

2,4-Bis(trifluoromethyl)-3-methoxybenzamide: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-3-methoxybenzamide, with the CAS number 1805474-44-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes two trifluoromethyl groups at the 2 and 4 positions of the benzene ring, along with a methoxy group at the 3 position. The amide functional group further enhances its chemical versatility, making it a valuable molecule for various applications.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methoxybenzamide involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability and reactivity make it an ideal candidate for exploring novel chemical transformations. For instance, studies have shown that the trifluoromethyl groups significantly influence the electronic properties of the molecule, which can be exploited in designing new materials or pharmaceutical agents.

In terms of pharmacological applications, 2,4-Bis(trifluoromethyl)-3-methoxybenzamide has demonstrated promising results in preclinical models. Research published in leading journals highlights its potential as a modulator of key cellular pathways. For example, studies have shown that this compound can interact with specific receptors, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. The methoxy group at the 3 position plays a crucial role in modulating these interactions, underscoring the importance of precise structural design in drug development.

The environmental impact of 1805474-44-5 is another area of active research. As concerns about sustainability grow, understanding the biodegradation and toxicity profiles of chemicals becomes increasingly important. Recent studies have evaluated the compound's behavior in aquatic environments, revealing that it exhibits moderate biodegradability under certain conditions. However, further research is needed to fully assess its long-term ecological effects and ensure its safe use in industrial and medical applications.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methoxybenzamide stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool for future innovations. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.